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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for determining the receptor binding affinity of

Adrenocorticotropic Hormone (ACTH) fragment 1-13, also known as alpha-melanocyte-

stimulating hormone (α-MSH), to the melanocortin receptor (MCR) family. The primary method

described is a competitive radioligand binding assay, a robust and sensitive technique widely

considered the gold standard for quantifying ligand-receptor interactions.[1]

Introduction
ACTH (1-13) is a peptide hormone that exerts its physiological effects by binding to a class of

G protein-coupled receptors (GPCRs) known as melanocortin receptors. There are five

subtypes of MCRs (MC1R through MC5R), each with a distinct tissue distribution and

physiological role, ranging from pigmentation and steroidogenesis to energy homeostasis and

inflammation.[2] Understanding the binding characteristics of ACTH (1-13) to these receptor

subtypes is crucial for the development of targeted therapeutics with improved specificity and

efficacy.
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This application note details a competitive binding assay protocol using a radiolabeled, high-

affinity MCR agonist, [¹²⁵I]Nle⁴, D-Phe⁷-α-MSH ([¹²⁵I]NDP-α-MSH), to determine the binding

affinity (Ki) of unlabeled ACTH (1-13) for human MC1R, MC3R, MC4R, and MC5R.[3][4] It is

important to note that ACTH (1-13) does not bind to the MC2R, which is selective for longer

ACTH peptides.[3][4]

Signaling Pathway
Upon binding of an agonist like ACTH (1-13) to MC1R, MC3R, MC4R, or MC5R, the receptor

undergoes a conformational change, leading to the activation of the associated Gs protein. This

activation stimulates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP

(cAMP). The resulting increase in intracellular cAMP levels activates Protein Kinase A (PKA),

which then phosphorylates downstream targets, leading to a cellular response.[5][6][7]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b8118511/docs?utm_src=pdf-body#application-notes-and-protocols-for-acth-1-13-receptor-binding-assay
https://www.tandfonline.com/doi/full/10.1080/10799893.2020.1818094
https://pubs.acs.org/doi/10.1021/acsptsci.4c00129
https://www.benchchem.com/product/b8118511/docs?utm_src=pdf-body#application-notes-and-protocols-for-acth-1-13-receptor-binding-assay
https://www.tandfonline.com/doi/full/10.1080/10799893.2020.1818094
https://pubs.acs.org/doi/10.1021/acsptsci.4c00129
https://www.benchchem.com/product/b8118511/docs?utm_src=pdf-body#application-notes-and-protocols-for-acth-1-13-receptor-binding-assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC4150834/
https://www.researchgate.net/figure/Role-of-a-MSH-MC1R-cAMP-signaling-pathway-in-melanin-biosythesis-in-mammalian-Binding-of_fig1_330516035
https://pmc.ncbi.nlm.nih.gov/articles/PMC11113477/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

ACTH (1-13)

Melanocortin
Receptor (MCR)

Binds to

Gs Protein

Activates

Adenylyl Cyclase

Activates

cAMP

Converts

ATP

Protein Kinase A
(PKA)

Activates

CREB

Phosphorylates

Phosphorylated
CREB

Cellular Response
(e.g., Melanogenesis, Steroidogenesis)

Leads to

Click to download full resolution via product page

Figure 1: ACTH (1-13) Signaling Pathway.
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Quantitative Data Summary
The following table summarizes representative binding affinities (Ki) of ACTH (1-13) for human

melanocortin receptor subtypes as determined by competitive radioligand binding assays.

Receptor
Subtype

Ligand Ki (nM) Cell Line Radioligand Reference

MC1R
α-MSH

(ACTH 1-13)
~0.2 - 2 HEK293

[¹²⁵I]NDP-α-

MSH
[8]

MC3R
α-MSH

(ACTH 1-13)
~5 - 20 HEK293

[¹²⁵I]NDP-α-

MSH
[9]

MC4R
α-MSH

(ACTH 1-13)
~10 - 50 HEK293

[¹²⁵I]NDP-α-

MSH
[9][10]

MC5R
α-MSH

(ACTH 1-13)
>100 HEK293

[¹²⁵I]NDP-α-

MSH
[9]

MC2R
α-MSH

(ACTH 1-13)

No significant

binding
- - [3][4]

Note: Ki values can vary depending on the experimental conditions, cell line, and radioligand

used.

Experimental Protocol: Competitive Radioligand
Binding Assay
This protocol describes the determination of the binding affinity (Ki) of ACTH (1-13) for human

melanocortin receptors (MC1R, MC3R, MC4R, and MC5R) expressed in HEK293 cells using a

competitive binding assay with [¹²⁵I]NDP-α-MSH as the radioligand.

Materials and Reagents
Cells: HEK293 cells stably transfected with the human MC1R, MC3R, MC4R, or MC5R

gene.

Radioligand: [¹²⁵I]NDP-α-MSH.
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Unlabeled Ligand: ACTH (1-13) (α-MSH).

Binding Buffer: Minimum Essential Medium (MEM) supplemented with 0.2% Bovine Serum

Albumin (BSA).

Wash Buffer: Ice-cold phosphate-buffered saline (PBS).

Lysis Buffer: 0.2 N NaOH.

Apparatus: Gamma counter, incubator, 96-well cell culture plates, vacuum filtration manifold

with glass fiber filters (e.g., GF/C).
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Figure 2: Experimental Workflow for the ACTH (1-13) Receptor Binding Assay.
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Step-by-Step Procedure
1. Cell Membrane Preparation: a. Culture HEK293 cells expressing the desired melanocortin

receptor subtype to confluency. b. Harvest the cells and centrifuge to obtain a cell pellet. c.

Resuspend the pellet in ice-cold lysis buffer and homogenize. d. Centrifuge the homogenate at

low speed to remove nuclei and cellular debris. e. Centrifuge the supernatant at high speed to

pellet the cell membranes. f. Resuspend the membrane pellet in binding buffer and determine

the protein concentration.

2. Assay Setup (in a 96-well plate): a. Total Binding: Add cell membranes and a fixed

concentration of [¹²⁵I]NDP-α-MSH to designated wells. b. Non-specific Binding: Add cell

membranes, a fixed concentration of [¹²⁵I]NDP-α-MSH, and a high concentration of unlabeled

NDP-α-MSH (e.g., 1 µM) to designated wells. c. Competition: Add cell membranes, a fixed

concentration of [¹²⁵I]NDP-α-MSH, and varying concentrations of the competitor ligand (ACTH

1-13) to the remaining wells.

3. Incubation: a. Incubate the plate for 60-120 minutes at 37°C, depending on the receptor

subtype, to reach binding equilibrium.[3]

4. Separation of Bound and Free Ligand: a. Terminate the binding reaction by rapid vacuum

filtration through glass fiber filters, which traps the cell membranes with bound radioligand. b.

Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

5. Radioactivity Measurement: a. Place the filters in vials and measure the radioactivity using a

gamma counter.

Data Analysis
Calculate Specific Binding: Subtract the non-specific binding (counts per minute, CPM) from

the total binding (CPM) and from the binding in the presence of each concentration of ACTH
(1-13).

Determine IC₅₀: Plot the specific binding (as a percentage of the maximal specific binding)

against the logarithm of the ACTH (1-13) concentration. Use non-linear regression analysis

to fit a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of

ACTH (1-13) that inhibits 50% of the specific binding of the radioligand).
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Calculate Ki: Convert the IC₅₀ value to the inhibition constant (Ki) using the Cheng-Prusoff

equation:

Ki = IC₅₀ / (1 + ([L]/Kd))

Where:

[L] is the concentration of the radioligand ([¹²⁵I]NDP-α-MSH).

Kd is the dissociation constant of the radioligand for the receptor.

Conclusion
This application note provides a comprehensive framework for conducting a radioligand

receptor binding assay to determine the affinity of ACTH (1-13) for melanocortin receptors. The

detailed protocol and supporting information are intended to guide researchers in obtaining

reliable and reproducible data, which is essential for advancing our understanding of

melanocortin pharmacology and for the development of novel therapeutics targeting this

important receptor family.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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